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Compound of Interest

Compound Name: 3-Bromopyridine-2-thiol

Cat. No.: B151201

An In-depth Technical Guide to the Safe Handling of 3-Bromopyridine-2-thiol

This guide provides comprehensive safety data and handling precautions for 3-
Bromopyridine-2-thiol, intended for researchers, scientists, and professionals in drug
development. The information is compiled from available Safety Data Sheets (SDS) and
chemical supplier information.

Chemical Identification and Physical Properties

3-Bromopyridine-2-thiol, with CAS number 65938-86-5, is a solid, off-white to light yellow
substance. It is also known by synonyms such as 3-Bromo-2-pyridinethiol and 3-
Bromopyridine-2(1H)-thione.

Table 1: Physical and Chemical Properties of 3-Bromopyridine-2-thiol
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Property Value Reference
CAS Number 65938-86-5 N/A
Molecular Formula C5H4BrNS N/A
Molecular Weight 190.06 g/mol N/A
Appearance Off-white to light yellow solid N/A
Melting Point 205-207 °C N/A
Boiling Point Not available N/A
Solubility Not available N/A
Density Not available N/A

Hazard Identification and Classification

According to the available Safety Data Sheet, 3-Bromopyridine-2-thiol is classified as
hazardous. The primary known hazard is acute oral toxicity.

Table 2: GHS Hazard Classification for 3-Bromopyridine-2-thiol

Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Note: Comprehensive toxicological data, including LD50 (oral, dermal) and LC50 (inhalation)
values for 3-Bromopyridine-2-thiol, are not readily available in the public domain. The hazard
classification is based on the limited information from the available SDS.

Handling and Storage Precautions

Proper handling and storage are crucial to minimize the risks associated with 3-
Bromopyridine-2-thiol.

Personal Protective Equipment (PPE)
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A risk assessment should be conducted before handling. The following PPE is recommended:
o Eye Protection: Chemical safety goggles or a face shield.

o Hand Protection: Compatible chemical-resistant gloves (e.qg., nitrile rubber).

o Skin and Body Protection: Laboratory coat, long pants, and closed-toe shoes.

o Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If
dust or aerosols are generated, a NIOSH-approved respirator with an appropriate cartridge
is recommended.

Safe Handling Practices
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Storage

o Store in a tightly closed container.
e Keep in a cool, dry, and well-ventilated place.

o Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

In case of exposure or spill, follow these emergency protocols.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.
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e Specific Hazards: May emit toxic fumes of carbon oxides, nitrogen oxides, sulfur oxides, and
hydrogen bromide under fire conditions.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.
e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, nitrogen oxides, sulfur oxides, and hydrogen bromide.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not allow product to enter drains.

This technical guide is intended to provide essential safety information. It is not a substitute for
a thorough risk assessment and adherence to all institutional and regulatory safety protocols.
Always consult the most up-to-date Safety Data Sheet before use.

 To cite this document: BenchChem. [3-Bromopyridine-2-thiol safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b151201#3-bromopyridine-2-thiol-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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